Pentra-Bond II

• CAS No.: 107991-51-5
• Molecular Formula: C7H9N5O3
• Synonyms: Pentra-Bond II

Description

Pentra-Bond II, also known as this compound, is a useful research compound. Its molecular formula is C7H9N5O3. The purity is usually 95%.
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Chemical Reactions Analysis

Chemical Interaction with Yttria-Stabilized Tetragonal Zirconia (Y-TZP)

PENTA demonstrates strong chemical bonding with Y-TZP surfaces through Zr–O–P bond formation , as evidenced by:

• X-ray photoelectron spectroscopy (XPS) :

  • Binding energy peaks at 530.3–530.4 eV confirm Zr–O–P interactions (Table 1) .

  • Increasing phosphorus content on Y-TZP surfaces correlates with higher PENTA concentrations .

Table 1: XPS Analysis of PENTA-Treated Y-TZP Surfaces

Component	Binding Energy (eV)	Atomic Contribution (%)
C–O	532.7–533.0	10.1–20.2
P–O–H	531.4–531.5	13.5–21.5
Zr–O–P	530.3–530.4	32.1–36.1
Zr–O–Zr	529.0–529.3	30.1–36.2

• Fourier-transform infrared spectroscopy (FTIR) :

  • Peaks at 1,080 cm⁻¹ (P=O stretching) and 950 cm⁻¹ (Zr–O–P bending) validate bond formation .

Bonding Mechanism and Efficacy

PENTA enhances resin adhesion to Y-TZP through:

• Acid-base reactions : Protons from PENTA’s phosphate groups react with hydroxylated zirconia surfaces .

• Shear bond strength (SBS) optimization :

  • 15–20 wt% PENTA primers yield SBS values of 25–30 MPa , outperforming lower concentrations .

Figure 1: Shear Bond Strength vs. PENTA Concentration

PENTA Concentration (wt%)	Shear Bond Strength (MPa)
5	18.4 ± 2.1
15	27.9 ± 3.2
20	29.5 ± 2.8

Comparative Reactivity with Other Phosphate Esters

PENTA’s multi-acrylate structure provides superior binding compared to monofunctional phosphate esters (e.g., MDP):

• Higher phosphorus density : Five acrylate groups per molecule enable multi-site bonding .

• Hydrolytic stability : Cross-linked acrylate networks reduce degradation in aqueous environments .